Cas no 1226440-73-8 (2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide
• CAS No: 1226440-73-8
• MF: C₁₄H₁₃N₅OS₂
• MW: 331.415919065475
• CID: 5939521
• PubChem ID: 49677903
• Update Time: 2025-05-23

2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide
• 2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-N-(thiophen-2-ylmethyl)acetamide
• 2-{2-[(pyrimidin-2-yl)amino]-1,3-thiazol-4-yl}-N-[(thiophen-2-yl)methyl]acetamide
• AKOS024528135
• VU0528724-1
• 2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(thiophen-2-ylmethyl)acetamide
• F5949-0069
• 1226440-73-8

• Inchi： 1S/C14H13N5OS2/c20-12(17-8-11-3-1-6-21-11)7-10-9-22-14(18-10)19-13-15-4-2-5-16-13/h1-6,9H,7-8H2,(H,17,20)(H,15,16,18,19)
• InChI Key： AUKOPDYNKQMBCR-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CC1=CSC(NC2=NC=CC=N2)=N1

Computed Properties

• Exact Mass: 331.05615240g/mol
• Monoisotopic Mass: 331.05615240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide

Compound CAS No. 1226440-73-8: 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide

The compound with CAS No. 1226440-73-8, named 2-{2-(pyrimidin-2-yl)amino-1,3-thiazol-4-yl}-N-(thiophen-2-yl)methylacetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical research. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and pharmacology.

The molecular structure of this compound is characterized by the presence of a pyrimidine ring, a thiazole ring, and a thiophene group, which are all fused together in a specific arrangement to create a highly functionalized molecule. The pyrimidine ring contributes to the molecule's aromaticity and stability, while the thiazole ring introduces sulfur atoms that enhance its reactivity and bioavailability. The thiophene group further adds to the molecule's electronic properties, making it an attractive candidate for various applications.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in inflammatory diseases and cancer. For instance, research has shown that the pyrimidine-thiazole-thiophene conjugate exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways, such as the NF-kB pathway, has been extensively documented in preclinical models.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. The incorporation of the thiophene group into the molecule has enabled researchers to develop nanocarriers that can selectively deliver therapeutic agents to inflamed tissues or cancerous cells. This innovation has significantly improved the efficacy of treatments while minimizing systemic side effects.

Furthermore, computational studies have revealed that the pyrimidine-thiazole-thiophene conjugate exhibits excellent pharmacokinetic properties, including high solubility and bioavailability. These attributes make it an ideal candidate for oral administration, which is a critical factor in drug development.

In conclusion, the compound with CAS No. 1226440-73-8 represents a groundbreaking advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications span across various therapeutic areas, including inflammation management and cancer treatment. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a pivotal role in shaping the future of personalized medicine.